4-Methoxy-2-vinylbenzoic acid methyl ester
Overview
Description
“4-Methoxy-2-vinylbenzoic acid methyl ester” is a chemical compound with the molecular formula C9H10O3 . It is also known by other names such as p-Anisic acid, methyl ester; p-Methoxybenzoic acid methyl ester; Methyl p-anisate; Methyl p-methoxybenzoate; Methyl 4-methoxybenzoate .
Molecular Structure Analysis
The molecular structure of “4-Methoxy-2-vinylbenzoic acid methyl ester” can be represented by the IUPAC Standard InChI: InChI=1S/C9H10O3/c1-11-8-5-3-7 (4-6-8)9 (10)12-2/h3-6H,1-2H3 . This structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
While specific chemical reactions involving “4-Methoxy-2-vinylbenzoic acid methyl ester” are not explicitly mentioned in the available resources, esters in general can undergo reactions such as hydrolysis under acidic or basic conditions, trans-esterification, aminolysis, and reduction .Physical And Chemical Properties Analysis
The molecular weight of “4-Methoxy-2-vinylbenzoic acid methyl ester” is 166.1739 . Further physical and chemical properties specific to this compound are not clearly mentioned in the available resources.Scientific Research Applications
Protecting Groups in Organic Synthesis
4-Methoxy-2-vinylbenzoic acid methyl ester plays a role as a protective group in organic synthesis. For instance, 4-Methoxy-α-methylbenzyl alcohol, a related compound, has been used as a protecting group for carboxylic acids. Such esters can be hydrolyzed effectively, demonstrating compatibility with various functional groups that are sensitive to reductive debenzylation reactions (Yoo, Kim Hye, & Kyu, 1990).
Synthesis of Natural and Unnatural Compounds
This chemical is instrumental in synthesizing homologous compounds of natural anacardic acid series and unnatural isoanacardic acids. It allows the creation of ω-alkenyl and ω-alkynyl compounds suitable for synthesizing other natural phenolic lipids or structure–activity studies (Tyman & Visani, 1997).
Polymerization Studies
In polymer science, derivatives of 4-vinylbenzoic acid, a compound structurally similar to 4-Methoxy-2-vinylbenzoic acid methyl ester, have been synthesized and polymerized. These monomers yield reactive polymers under free radical polymerization conditions. The study of polymer analogous reactions with these compounds has shown significant reactivity, indicating potential applications in material science (Nilles & Théato, 2007).
Metabolic Studies
In the field of biochemistry and microbiology, derivatives of methoxybenzoic acids, which include 4-Methoxy-2-vinylbenzoic acid methyl ester, have been studied for their metabolic pathways. For example, Pseudomonas putida can oxidize these compounds, indicating their potential role in microbial metabolism and biodegradation (Donnelly & Dagley, 1980).
Photostabilization in Materials Science
Compounds like methyl 2-methoxybenzoate, related to 4-Methoxy-2-vinylbenzoic acid methyl ester, have been studied for their ability to generate and quench singlet molecular oxygen. This property is crucial in photostabilization, a significant aspect in materials science and the polymer industry (Soltermann et al., 1995).
properties
IUPAC Name |
methyl 2-ethenyl-4-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-4-8-7-9(13-2)5-6-10(8)11(12)14-3/h4-7H,1H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMBHFGIRFUYCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)OC)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2-vinylbenzoic acid methyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(Furan-2-yl)-5-methyl-1,3-oxazol-4-yl]acetic acid](/img/structure/B3168490.png)
![4-methyl-N-[(E)-2-(3-methyl-4-nitro-1,2-oxazol-5-yl)ethenyl]aniline](/img/structure/B3168528.png)
![N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine](/img/structure/B3168533.png)
